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Abstract

This technical guide provides a comprehensive overview of 4-phenylthiomorpholine, a
heterocyclic compound of interest in medicinal chemistry and drug development. Recognizing
the current scarcity of publicly available data on the precise melting and boiling points of 4-
phenylthiomorpholine, this document offers a detailed examination of its chemical context,
including the physicochemical properties of structurally similar analogs and derivatives.
Furthermore, this guide furnishes field-proven, step-by-step protocols for the experimental
determination of melting and boiling points, equipping researchers with the necessary
methodologies for in-house characterization. The significance of these thermal properties in the
broader context of drug discovery and development is also discussed, providing a holistic
understanding for professionals in the field.

Introduction to the Thiomorpholine Scaffold in
Medicinal Chemistry
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The thiomorpholine moiety, a sulfur-containing saturated heterocycle, is a valuable scaffold in
modern drug discovery.[1] As a bioisostere of the morpholine ring, the substitution of the
oxygen atom with sulfur introduces significant changes in the molecule's physicochemical
properties.[1] This substitution typically increases lipophilicity, which can be a critical parameter
for modulating a drug candidate's absorption, distribution, metabolism, and excretion (ADME)
profile.[1] The sulfur atom also presents a "metabolically soft spot,” susceptible to oxidation to
the corresponding sulfoxide and sulfone.[1] This metabolic handle can be strategically
employed by medicinal chemists to fine-tune the pharmacokinetic properties of a lead
compound.

4-Phenylthiomorpholine and its derivatives have been investigated as precursors and key
intermediates in the synthesis of a wide range of biologically active molecules, including kinase
inhibitors, reverse transcriptase inhibitors, and agents with antibiotic, antifungal, and
antimycobacterial activities.[1] The phenyl group attached to the nitrogen atom provides a
platform for further functionalization, allowing for the exploration of structure-activity
relationships (SAR) in drug design.

Physicochemical Properties of 4-
Phenylthiomorpholine and Related Compounds

A thorough search of available scientific literature and chemical databases reveals a notable
lack of specific experimental data for the melting and boiling points of unsubstituted 4-
phenylthiomorpholine. However, data for closely related analogs and derivatives provide
valuable context and a predictive framework.

Data for Structurally Related Compounds

To offer a comparative analysis, the following table summarizes the melting and boiling points
of 4-phenylmorpholine (the direct oxygen analog), and several derivatives of 4-
phenylthiomorpholine.
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Compound Molecular Melting Point Boiling Point
CAS Number

Name Formula (°C) (°C)

4-

Phenylmorpholin ~ 92-53-5 C10H13NO 51 - 54[2][3] 268[3]

e

Thiomorpholine,

4-phenyl-, 1,1- 17688-68-5 C10H13NO2S 131.5 - 133.8[4] Not available
dioxide

4-(4-

Nitrophenyl)thio Not available C10H12N20:2S 142[1] Not available
morpholine

3-

Phenylthiomorph ~ Not available Ci10H13NS ~ -30[5] ~ 235[5]
oline

Note: The provided data for 4-phenylmorpholine is for a different compound and should be
used as a general reference for a structurally similar molecule. The derivatives of 4-
phenylthiomorpholine illustrate how functional group modifications can significantly impact
melting points.

Synthesis of 4-Phenylthiomorpholine

The synthesis of 4-phenylthiomorpholine and its derivatives can be achieved through several
established synthetic routes. A common and effective method involves the nucleophilic
aromatic substitution reaction.

General Synthetic Pathway

A prevalent method for synthesizing N-aryl thiomorpholines involves the reaction of a
substituted aniline with a suitable dielectrophile, such as bis(2-chloroethyl) ether, in the
presence of a base to facilitate ring closure. Another approach is the reaction of thiomorpholine
with an activated aryl halide, such as a fluorinated or chlorinated benzene derivative, often
catalyzed by a base.
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For instance, the synthesis of 4-(4-nitrophenyl)thiomorpholine has been reported via the
nucleophilic aromatic substitution reaction of 4-fluoronitrobenzene with thiomorpholine.[1]
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Thiomorpholine

~
4-Fluoronitrobenzene)

Base (e.g., Triethylamine)

+ 4>|Heat 4-(4-Nitrophenyl)thiomorpholine]

Catalyst
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Caption: Workflow for melting point determination.
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Step-by-Step Protocol:

e Sample Preparation:

[¢]

Ensure the 4-phenylthiomorpholine sample is completely dry, as moisture can depress
the melting point.

[¢]

Finely powder a small amount of the solid using a mortar and pestle or a spatula on a
watch glass.

[¢]

Tamp the open end of a capillary tube into the powdered sample.

[¢]

Invert the tube and gently tap it on a hard surface to pack the solid into the sealed end to a
height of 2-3 mm. [6]

e Apparatus Setup:
o Insert the capillary tube into the sample holder of a melting point apparatus.
o Ensure the thermometer or temperature probe is correctly positioned.

e Measurement:

o If the approximate melting point is unknown, a rapid preliminary heating can be performed
to get an estimate.

o For an accurate measurement, begin heating at a rate that allows for a slow temperature
rise (1-2°C per minute) as you approach the expected melting point. * Record the
temperature at which the first droplet of liquid appears (T1).

o Continue heating slowly and record the temperature at which the entire sample becomes a
clear liquid (T2).

o The melting point is reported as the range T1 - T2. [6]A narrow range (0.5-2°C) is indicative
of a pure compound.

Boiling Point Determination: Thiele Tube Method
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For compounds that are liquid at or near room temperature, or for determining the boiling point
of a melted solid, the Thiele tube method is a convenient micro-scale technique. This method
relies on the principle that the boiling point is the temperature at which the vapor pressure of

the liquid equals the atmospheric pressure. [7] Experimental Workflow
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Caption: Workflow for boiling point determination.
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Step-by-Step Protocol:
e Sample and Apparatus Preparation:

o Place a small amount (approximately 0.5 mL) of the liquid 4-phenylthiomorpholine (if it is
a liquid at room temperature, or after melting) into a small test tube.

o Take a capillary tube and seal one end using a flame.
o Place the sealed capillary tube, open end down, into the test tube containing the sample.

o Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

o Clamp the thermometer and test tube assembly so that the bulb and sample are immersed
in the oil of a Thiele tube, with the side arm of the Thiele tube positioned for heating. [7]

e Measurement:

o Gently heat the side arm of the Thiele tube with a Bunsen burner or microburner. The
design of the tube will ensure even heat distribution through convection. [8] * As the
temperature rises, air trapped in the capillary tube will expand and bubble out.

o Continue heating until a continuous and rapid stream of bubbles emerges from the open
end of the capillary tube. This indicates that the vapor pressure of the sample has
overcome the atmospheric pressure.

o Remove the heat source and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the bubbling ceases and the liquid just
begins to be drawn up into the capillary tube. [7]

Significance of Melting and Boiling Points in Drug
Development

The melting and boiling points of an active pharmaceutical ingredient (API) are fundamental
physicochemical properties that have significant implications throughout the drug development
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process:

Purity Assessment: A sharp and well-defined melting point is a primary indicator of the purity
of a crystalline solid. [9]Impurities typically cause a depression and broadening of the melting
range. * Compound ldentification: These physical constants serve as crucial data points for
the identification and characterization of newly synthesized compounds.

Solid-State Characterization: The melting point is a key parameter in understanding the
solid-state properties of a drug substance, including polymorphism, which can affect
solubility, stability, and bioavailability.

Formulation Development: Knowledge of a compound's thermal properties is essential for
designing robust and stable pharmaceutical formulations. It informs decisions regarding
manufacturing processes such as milling, granulation, and drying, which involve heat.

Stability and Storage: The thermal stability of a drug, indicated in part by its melting and
boiling points, dictates the appropriate storage conditions to prevent degradation.

Safety and Handling of Phenyl-Substituted
Morpholine and Thiomorpholine Analogs

While a specific Safety Data Sheet (SDS) for 4-phenylthiomorpholine is not readily available,

the safety precautions for the closely related 4-phenylmorpholine provide a useful guide.

e Hazards: 4-Phenylmorpholine is classified as harmful if swallowed and toxic in contact with

skin. It can cause skin and eye irritation. * Handling: Use in a well-ventilated area, preferably
in a chemical fume hood. [3]Avoid contact with skin, eyes, and clothing. [3]Wash hands
thoroughly after handling. [3]* Personal Protective Equipment (PPE): Wear appropriate
protective gloves, clothing, and safety goggles. [3]* Storage: Store in a tightly closed
container in a cool, dry place away from incompatible substances such as strong oxidizing
agents and strong acids. [3]* First Aid: In case of contact with skin, wash immediately with
plenty of soap and water. [3]If in eyes, rinse cautiously with water for several minutes. [3]If
swallowed, seek immediate medical attention. [3] It is imperative to treat 4-
phenylthiomorpholine with similar or greater caution until specific toxicological data
becomes available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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